Cas no 69552-23-4 (N'-(1-azabicyclo[2.2.2]oct-2-ylmethyl)-N,N-diethylethane-1,2-diamine)

• Product Name: N'-(1-azabicyclo[2.2.2]oct-2-ylmethyl)-N,N-diethylethane-1,2-diamine
• CAS No: 69552-23-4
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• CID: 1738073
• PubChem ID: 3053134
• Update Time: 2025-04-21

N'-(1-azabicyclo[2.2.2]oct-2-ylmethyl)-N,N-diethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(1-azabicyclo[2.2.2]oct-2-ylmethyl)-N,N-diethylethane-1,2-diamine
• N-(1-azabicyclo[2.2.2]octan-2-ylmethyl)-N',N'-diethylethane-1,2-diamine
• Of 71
• N~2~-[(1-Azabicyclo[2.2.2]octan-2-yl)methyl]-N~1~,N~1~-diethylethane-1,2-diamine
• 2-((2-Ethylaminoethyl)aminomethyl)quinuclidine
• DTXSID50989558
• 69552-23-4
• Quinuclidine, 2-((2-diethylaminoethyl)aminomethyl)-
• BRN 0122545
• 4-22-00-03820 (Beilstein Handbook Reference)

• Inchi： 1S/C14H29N3/c1-3-16(4-2)10-7-15-12-14-11-13-5-8-17(14)9-6-13/h13-15H,3-12H2,1-2H3
• InChI Key： VFOKXMSTGSPNOF-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)CC2CNCCN(CC)CC

Computed Properties

• Exact Mass: 239.23637
• Monoisotopic Mass: 239.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51